Cas no 2503204-36-0 (3-bromo-5-(propan-2-yl)-1,2-dihydropyridin-2-one)

• Product Name: 3-bromo-5-(propan-2-yl)-1,2-dihydropyridin-2-one
• CAS No: 2503204-36-0
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• MDL: MFCD32859796
• CID: 5671108
• PubChem ID: 154876035
• Update Time: 2025-05-23

3-bromo-5-(propan-2-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2503204-36-0
• Z4505547559
• 3-bromo-5-(propan-2-yl)-1,2-dihydropyridin-2-one
• 3-Bromo-5-propan-2-yl-1H-pyridin-2-one
• EN300-26977635
• 2(1H)-Pyridinone, 3-bromo-5-(1-methylethyl)-
• 3-Bromo-5-isopropylpyridin-2(1H)-one

• MDL： MFCD32859796
• Inchi： 1S/C8H10BrNO/c1-5(2)6-3-7(9)8(11)10-4-6/h3-5H,1-2H3,(H,10,11)
• InChI Key： JPYCZTKVYQNZMU-UHFFFAOYSA-N
• SMILES： BrC1C(NC=C(C=1)C(C)C)=O

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.459±0.06 g/cm3(Predicted)
• Boiling Point: 330.2±42.0 °C(Predicted)
• pka: 10.84±0.10(Predicted)

Additional information on 3-bromo-5-(propan-2-yl)-1,2-dihydropyridin-2-one

3-Bromo-5-(Propan-2-Yl)-1,2-Dihydropyridin-2-One: A Comprehensive Overview

3-Bromo-5-(propan-2-yl)-1,2-dihydropyridin-2-one, identified by the CAS registry number 2503204-36-0, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their structural versatility and wide-ranging applications in drug discovery. The molecule's unique combination of a bromine substituent at position 3 and an isopropyl group at position 5 imparts distinctive chemical and biological properties, making it a subject of interest in both academic and industrial research.

The synthesis of 3-bromo-5-(propan-2-yl)-1,2-dihydropyridin-2-one typically involves multi-step organic reactions, often starting from readily available starting materials. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Such innovations are crucial for meeting the growing demand for this compound in various applications.

In terms of pharmacological activity, 3-bromo-5-(propan-2-yl)-1,2-dihydropyridin-2-one has demonstrated potential as a lead compound in drug development. Studies have shown that it exhibits selective binding to certain cellular targets, which could be exploited for therapeutic purposes. For example, recent research has highlighted its ability to modulate ion channels, a property that could be harnessed in the treatment of cardiovascular diseases or neurological disorders.

The structural flexibility of this compound also makes it an ideal candidate for further functionalization. Scientists have been exploring the substitution patterns at various positions to enhance its bioavailability and efficacy. For instance, introducing additional functional groups or modifying existing ones can significantly alter the compound's pharmacokinetic profile. These modifications are critical for optimizing its performance as a drug candidate.

From an analytical standpoint, the characterization of 3-bromo-5-(propan-2-yl)-1,2-dihydropyridin-2-one has been greatly facilitated by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy provide detailed insights into its molecular structure and purity. Such analyses are essential for ensuring the quality and consistency of the compound during preclinical and clinical trials.

In conclusion, 3-bromo-5-(propan-2-yl)-1,2-dihydropyridin-2-one stands as a testament to the ongoing advancements in organic chemistry and pharmacology. Its unique properties and versatile structure continue to drive innovative research across multiple disciplines. As scientists delve deeper into its potential applications, this compound is poised to play a pivotal role in the development of novel therapeutic agents.